Cas no 110469-63-1 (3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione)

3-(Piperazin-1-yl)-1λ⁶-thiolane-1,1-dione is a heterocyclic sulfone derivative featuring a piperazine moiety, which enhances its utility as a versatile intermediate in organic synthesis and medicinal chemistry. The thiolane-1,1-dione scaffold provides a stable sulfone group, facilitating selective functionalization and derivatization. Its structural features make it valuable for developing pharmacologically active compounds, particularly in CNS-targeted and antimicrobial applications. The piperazine ring contributes to improved solubility and bioavailability, while the sulfone group offers metabolic stability. This compound is suitable for cross-coupling reactions, scaffold diversification, and structure-activity relationship studies, making it a useful building block in drug discovery and fine chemical synthesis.
3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione structure
110469-63-1 structure
Product Name:3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione
CAS No:110469-63-1
MF:C8H16N2O2S
MW:204.289840698242
MDL:MFCD06655783
CID:1006102
PubChem ID:4962357
Update Time:2025-06-14

3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperazin-1-yl)tetrahydrothiophene 1,1-dioxide
    • 1-(1,1-dioxidotetrahydro-3-thienyl)piperazine(SALT
    • 1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-piperazine
    • 1-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-PIPERAZINE
    • 1-(1,1-dioxidotetrahydrothien-3-yl)piperazine
    • 1-(1,1-dioxidotetrahydro-3-thienyl)piperazine(SALTDATA: 2HCl)
    • 3-(Piperazin-1-Yl)Tetrahydrothiophene 1,1-Dioxide Hydrochloride
    • 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione
    • 3-(piperazin-1-yl)-1lambda-thiolane-1,1-dione
    • STK639714
    • AKOS000202019
    • 1-(1,1-dioxidotetrahydro-3-thienyl)piperazine
    • F3204-0083
    • 4-(1,1-dioxo-tetrahydro-3-thiophenyl)-piperazine
    • BS-13817
    • 1-(1,1-dioxidotetrahydrothiophen-3-yl)piperazine
    • CS-0036495
    • 3-(piperazin-1-yl)-1lambda6-thiolane-1,1-dione
    • EN300-57440
    • 3-(PIPERAZIN-1-YL)-1??-THIOLANE-1,1-DIONE
    • 3-piperazin-1-ylthiolane 1,1-dioxide
    • CNOXWQHELZMCQH-UHFFFAOYSA-N
    • 4-(1,1-dioxo-tetrahydro-thiophen-3-yl)-piperazine
    • AKOS016046650
    • SCHEMBL1547222
    • 110469-63-1
    • MFCD06655783
    • 3-(Piperazin-1-yl)tetrahydrothiophene1,1-dioxide
    • MDL: MFCD06655783
    • Inchi: 1S/C8H16N2O2S/c11-13(12)6-1-8(7-13)10-4-2-9-3-5-10/h8-9H,1-7H2
    • InChI Key: CNOXWQHELZMCQH-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 204.09324893g/mol
  • Monoisotopic Mass: 204.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 57.8Ų

3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
054412-500mg
1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-piperazine
110469-63-1
500mg
3997CNY 2021-05-07
TRC
B449138-10mg
3-Piperazin-1-ylthiolane 1,1-dioxide
110469-63-1
10mg
$ 50.00 2022-06-07
TRC
B449138-50mg
3-Piperazin-1-ylthiolane 1,1-dioxide
110469-63-1
50mg
$ 135.00 2022-06-07
TRC
B449138-100mg
3-Piperazin-1-ylthiolane 1,1-dioxide
110469-63-1
100mg
$ 210.00 2022-06-07
Chemenu
CM370680-1g
3-(Piperazin-1-yl)tetrahydrothiophene 1,1-dioxide
110469-63-1 95%+
1g
$420 2023-11-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.
054412-500mg
1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-piperazine
110469-63-1
500mg
3997.0CNY 2021-07-13
Enamine
EN300-57440-0.05g
3-(piperazin-1-yl)-1lambda6-thiolane-1,1-dione
110469-63-1 95.0%
0.05g
$224.0 2025-03-21
Enamine
EN300-57440-0.1g
3-(piperazin-1-yl)-1lambda6-thiolane-1,1-dione
110469-63-1 95.0%
0.1g
$235.0 2025-03-21
Enamine
EN300-57440-0.25g
3-(piperazin-1-yl)-1lambda6-thiolane-1,1-dione
110469-63-1 95.0%
0.25g
$246.0 2025-03-21
Enamine
EN300-57440-0.5g
3-(piperazin-1-yl)-1lambda6-thiolane-1,1-dione
110469-63-1 95.0%
0.5g
$256.0 2025-03-21

Additional information on 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione

Comprehensive Overview of 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione (CAS No. 110469-63-1)

3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione (CAS No. 110469-63-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperazine moiety linked to a thiolane-1,1-dione ring, making it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing demand for novel pharmaceutical intermediates has placed compounds like 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione at the forefront of organic chemistry. Its piperazine component is a common pharmacophore found in many FDA-approved drugs, including antidepressants and antipsychotics. Meanwhile, the thiolane-1,1-dione moiety contributes to its stability and reactivity, enabling diverse chemical modifications. This dual functionality makes it a valuable building block for medicinal chemistry and high-throughput screening.

In recent years, the compound has been explored for its potential role in addressing neurodegenerative diseases, a hot topic in biomedical research. With the rise of AI-driven drug discovery, computational models have identified 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione as a candidate for targeting protein-protein interactions implicated in conditions like Alzheimer's and Parkinson's. Its structural diversity and bioavailability further enhance its appeal for precision medicine applications.

From a synthetic perspective, the compound's CAS No. 110469-63-1 is frequently searched in chemical databases for patent analysis and route optimization. Chemists are investigating greener synthesis methods, aligning with the global push for sustainable chemistry. The compound's scalability and purity are critical factors for industrial adoption, particularly in contract research organizations (CROs) and pharmaceutical manufacturing.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione may exhibit selective cytotoxicity against certain cancer cell lines. This aligns with the increasing focus on targeted therapies and small-molecule inhibitors in oncology. Researchers are also examining its role in modulating signal transduction pathways, a key area in translational medicine.

In summary, 3-(piperazin-1-yl)-1λ?-thiolane-1,1-dione (CAS No. 110469-63-1) represents a promising scaffold for multiple therapeutic areas. Its chemical versatility, combined with advancements in computational chemistry and drug delivery systems, positions it as a compound of high relevance in modern science. As research continues, its applications are likely to expand, offering new opportunities for innovation in life sciences and material chemistry.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd